Cas no 1247469-25-5 (5-methyl-2-methyl(propan-2-yl)aminobenzoic acid)
5-methyl-2-methyl(propan-2-yl)aminobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 5-methyl-2-[methyl(1-methylethyl)amino]-
- 5-methyl-2-[methyl(propan-2-yl)amino]benzoic acid
- 5-methyl-2-methyl(propan-2-yl)aminobenzoic acid
-
- MDL: MFCD16783242
- Inchi: 1S/C12H17NO2/c1-8(2)13(4)11-6-5-9(3)7-10(11)12(14)15/h5-8H,1-4H3,(H,14,15)
- InChI Key: FLHLMNOUCGTSDJ-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC(C)=CC=C1N(C)C(C)C
5-methyl-2-methyl(propan-2-yl)aminobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M354938-10mg |
5-methyl-2-[methyl(propan-2-yl)amino]benzoic acid |
1247469-25-5 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M354938-50mg |
5-methyl-2-[methyl(propan-2-yl)amino]benzoic acid |
1247469-25-5 | 50mg |
$ 185.00 | 2022-06-03 | ||
| TRC | M354938-100mg |
5-methyl-2-[methyl(propan-2-yl)amino]benzoic acid |
1247469-25-5 | 100mg |
$ 275.00 | 2022-06-03 | ||
| Enamine | EN300-84360-0.05g |
5-methyl-2-[methyl(propan-2-yl)amino]benzoic acid |
1247469-25-5 | 93.0% | 0.05g |
$168.0 | 2025-02-20 | |
| Enamine | EN300-84360-0.1g |
5-methyl-2-[methyl(propan-2-yl)amino]benzoic acid |
1247469-25-5 | 93.0% | 0.1g |
$252.0 | 2025-02-20 | |
| Enamine | EN300-84360-0.25g |
5-methyl-2-[methyl(propan-2-yl)amino]benzoic acid |
1247469-25-5 | 93.0% | 0.25g |
$361.0 | 2025-02-20 | |
| Enamine | EN300-84360-0.5g |
5-methyl-2-[methyl(propan-2-yl)amino]benzoic acid |
1247469-25-5 | 93.0% | 0.5g |
$569.0 | 2025-02-20 | |
| Enamine | EN300-84360-1.0g |
5-methyl-2-[methyl(propan-2-yl)amino]benzoic acid |
1247469-25-5 | 93.0% | 1.0g |
$728.0 | 2025-02-20 | |
| Enamine | EN300-84360-2.5g |
5-methyl-2-[methyl(propan-2-yl)amino]benzoic acid |
1247469-25-5 | 93.0% | 2.5g |
$1428.0 | 2025-02-20 | |
| Enamine | EN300-84360-5.0g |
5-methyl-2-[methyl(propan-2-yl)amino]benzoic acid |
1247469-25-5 | 93.0% | 5.0g |
$2110.0 | 2025-02-20 |
5-methyl-2-methyl(propan-2-yl)aminobenzoic acid Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on 5-methyl-2-methyl(propan-2-yl)aminobenzoic acid
5-Methyl-2-Methyl(Propan-2-Yl)Aminobenzoic Acid: A Comprehensive Overview
The compound with CAS No. 1247469-25-5, commonly referred to as 5-methyl-2-methyl(propan-2-yl)aminobenzoic acid, is a fascinating molecule with significant potential in various scientific and industrial applications. This benzoic acid derivative has garnered attention due to its unique structural features and promising pharmacological properties. In this article, we delve into the latest research findings, structural insights, and potential applications of this compound.
5-Methyl-2-methyl(propan-2-yl)aminobenzoic acid is characterized by its aromatic ring system, which serves as the foundation for its diverse chemical reactivity. The presence of a methyl group at the 5-position and a methyl(propan-2-yl)amino group at the 2-position introduces steric and electronic effects that influence its interaction with biological systems. Recent studies have highlighted the importance of these substituents in modulating the compound's bioavailability and pharmacokinetic properties.
The synthesis of 5-methyl-2-methyl(propan-2-yl)aminobenzoic acid involves a multi-step process that combines principles from organic chemistry and catalysis. Researchers have explored various methodologies, including nucleophilic aromatic substitution and coupling reactions, to optimize the yield and purity of this compound. The use of microwave-assisted synthesis has been particularly promising, offering a greener and more efficient alternative to traditional methods.
In terms of pharmacological applications, 5-methyl-2-methyl(propan-2-yl)aminobenzoic acid has shown potential as a lead compound in drug discovery programs targeting inflammatory diseases. Studies conducted in vitro have demonstrated its ability to inhibit key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that the compound could serve as a template for developing novel anti-inflammatory agents with improved efficacy and reduced side effects.
Beyond its pharmacological applications, 5-methyl-2-methyl(propan-2-yllaminobenzoic acid has also been investigated for its role in agrochemicals. Recent research has explored its potential as a plant growth regulator, where it exhibits remarkable activity in promoting root development and enhancing stress tolerance in crops. This dual functionality underscores the versatility of this compound across different scientific domains.
The structural elucidation of 5-methyl-2-methyl(propan-2-yllaminobenzoic acid has been facilitated by advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These tools have provided critical insights into the compound's molecular geometry and stereochemistry, which are essential for understanding its biological activity. For instance, the diastereomeric ratio observed in certain synthetic pathways has been linked to variations in bioactivity, highlighting the importance of stereocontrol in drug design.
In conclusion, 5-methyl-2-methyl(propan-2-yllaminobenzoic acid represents a compelling molecule with multifaceted applications in medicine, agriculture, and materials science. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial advancements. Further studies are warranted to explore its therapeutic efficacy in clinical settings and to develop scalable production methods for industrial use.
1247469-25-5 (5-methyl-2-methyl(propan-2-yl)aminobenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)